Cas no 2034241-77-3 (2-(1,3,4-thiadiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 2-(1,3,4-thiadiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 2034241-77-3
• MF: C₁₁H₁₂ClN₃S
• MW: 253.751079559326
• CID: 6077046
• PubChem ID: 119106356
• Update Time: 2025-05-21

2-(1,3,4-thiadiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,3,4-thiadiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
• Isoquinoline, 1,2,3,4-tetrahydro-2-(1,3,4-thiadiazol-2-yl)-, hydrochloride (1:1)
• 2034241-77-3
• 2-(3,4-dihydroisoquinolin-2(1H)-yl)-1,3,4-thiadiazole hydrochloride
• 2-(3,4-dihydro-1H-isoquinolin-2-yl)-1,3,4-thiadiazole;hydrochloride
• F1905-1342
• AKOS026679443

• Inchi： 1S/C11H11N3S.ClH/c1-2-4-10-7-14(6-5-9(10)3-1)11-13-12-8-15-11;/h1-4,8H,5-7H2;1H
• InChI Key： OJSVIPUDMJYSBB-UHFFFAOYSA-N
• SMILES： N1(C2SC=NN=2)CCC2=CC=CC=C2C1.Cl

Computed Properties

• Exact Mass: 253.0440463g/mol
• Monoisotopic Mass: 253.0440463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3Ų

Additional information on 2-(1,3,4-thiadiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline hydrochloride

Comprehensive Overview of 2-(1,3,4-Thiadiazol-2-yl)-1,2,3,4-Tetrahydroisoquinoline Hydrochloride (CAS No. 2034241-77-3)

The compound 2-(1,3,4-thiadiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 2034241-77-3) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical research. This heterocyclic derivative combines a 1,3,4-thiadiazole moiety with a tetrahydroisoquinoline scaffold, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a building block for novel bioactive molecules, especially in the context of central nervous system (CNS) disorders and infectious diseases.

One of the key reasons for the growing interest in 2-(1,3,4-thiadiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline hydrochloride is its structural similarity to other pharmacologically active compounds. The 1,3,4-thiadiazole ring is known for its diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. When combined with the tetrahydroisoquinoline core, which is prevalent in many alkaloids and CNS-targeting drugs, this compound exhibits enhanced solubility and bioavailability due to its hydrochloride salt form.

Recent studies have explored the potential of CAS No. 2034241-77-3 in addressing some of the most pressing challenges in modern medicine. For instance, its application in neurodegenerative disease research has been a hot topic, particularly in the context of Alzheimer's and Parkinson's diseases. The compound's ability to modulate neurotransmitter systems and cross the blood-brain barrier makes it a valuable tool for neuroscientists. Additionally, its antimicrobial properties have sparked interest in the fight against antibiotic-resistant bacteria, a major global health concern.

From a synthetic chemistry perspective, 2-(1,3,4-thiadiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline hydrochloride offers several advantages. Its well-defined crystalline structure and stability under various conditions make it suitable for large-scale production and formulation. The hydrochloride salt form ensures better handling characteristics and improved solubility in aqueous media, which is crucial for drug delivery systems. These properties align well with current trends in green chemistry and sustainable pharmaceutical manufacturing.

The compound's mechanism of action is another area of active investigation. Preliminary studies suggest that it may interact with multiple biological targets, including enzyme inhibition and receptor modulation. This polypharmacological profile is particularly relevant in the era of precision medicine, where multi-target therapies are gaining traction. Researchers are also exploring its potential in cancer research, given the structural features shared with known kinase inhibitors and apoptosis inducers.

In terms of market trends, the demand for innovative heterocyclic compounds like 2-(1,3,4-thiadiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline hydrochloride is on the rise. Pharmaceutical companies are increasingly investing in small molecule therapeutics, and this compound fits well within that strategy. Its versatility as a chemical intermediate also makes it valuable for academic and industrial research laboratories worldwide.

Quality control and analytical characterization of CAS No. 2034241-77-3 are critical aspects of its application. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and batch-to-batch consistency. These analytical methods are particularly important given the compound's potential use in preclinical studies and drug development pipelines.

Looking ahead, the future of 2-(1,3,4-thiadiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline hydrochloride appears promising. As research continues to uncover its full potential, we can expect to see more publications and patents featuring this versatile compound. Its unique combination of structural features and biological activities positions it as a valuable asset in the ongoing quest for new therapeutic solutions to some of medicine's most challenging problems.